Cas no 947154-37-2 (4-chloro-2-(1H-pyrazol-1-yl)aniline)

• Product Name: 4-chloro-2-(1H-pyrazol-1-yl)aniline
• CAS No: 947154-37-2
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 4666849
• PubChem ID: 16743685
• Update Time: 2025-05-23

4-chloro-2-(1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1H-pyrazol-1-yl)aniline
• Benzenamine, 4-chloro-2-(1H-pyrazol-1-yl)-

• Inchi： 1S/C9H8ClN3/c10-7-2-3-8(11)9(6-7)13-5-1-4-12-13/h1-6H,11H2
• InChI Key： OTUBGBQBWKWFDT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1N1C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-chloro-2-(1H-pyrazol-1-yl)aniline

4-Chloro-2-(1H-Pyrazol-1-yl)Aniline: A Comprehensive Overview

The compound 4-chloro-2-(1H-pyrazol-1-yl)aniline, with the CAS number 947154-37-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights its key features: the presence of a chlorine atom at the 4-position and a pyrazole ring attached at the 2-position of an aniline backbone. These structural elements contribute to its reactivity, stability, and functional versatility.

Recent studies have explored the synthesis and characterization of 4-chloro-2-(1H-pyrazol-1-yl)aniline. Researchers have employed advanced synthetic methodologies, including Suzuki coupling and Stille coupling reactions, to efficiently construct this compound. The integration of pyrazole rings into aromatic systems has been shown to enhance electronic properties, making this compound a promising candidate for applications in materials science and drug discovery.

The chemical properties of 4-chloro-2-(1H-pyrazol-1-yl)aniline are heavily influenced by its functional groups. The aniline moiety provides nucleophilic aromatic substitution sites, while the pyrazole ring introduces additional conjugation and electron-withdrawing effects. These characteristics make the compound suitable for use in heterocyclic chemistry and as a building block for more complex molecules. Recent research has also highlighted its role in catalytic processes, where it serves as a ligand or precursor in transition metal-catalyzed reactions.

In terms of applications, 4-chloro-2-(1H-pyrazol-1-yl)aniline has been investigated for its potential in pharmaceuticals. Its structure resembles certain bioactive compounds, suggesting that it could be developed into a drug candidate with specific therapeutic effects. Additionally, its electronic properties make it a viable option for use in organic electronics, such as OLEDs and conductive polymers.

The synthesis of 4-chloro-2-(1H-pyrazol-1-yl)aniline involves multiple steps, each requiring precise control over reaction conditions. The starting materials typically include chloroanilines and pyrazole derivatives, which are combined under specific conditions to form the desired product. Recent advancements in catalysis have improved the efficiency of these reactions, reducing production costs and increasing yields.

The stability of 4-chloro-2-(1H-pyrazol-1-yl)aniline under various environmental conditions is another area of active research. Studies have shown that the compound exhibits good thermal stability and resistance to oxidation, making it suitable for use in high-performance materials. However, its sensitivity to certain chemical reagents necessitates careful handling during storage and processing.

In conclusion, 4-chloro-2-(1H-pyrazol-1-yl)aniline, with CAS number 947154-37_2, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and material science, positions it as a valuable tool for future innovations in chemistry and related fields.